Cas no 89579-23-7 (Benzaldehyde,2,2'-[1,2-phenylenebis(methyleneoxy)]bis-)

Benzaldehyde,2,2'-[1,2-phenylenebis(methyleneoxy)]bis- structure
89579-23-7 structure
Product Name:Benzaldehyde,2,2'-[1,2-phenylenebis(methyleneoxy)]bis-
CAS No:89579-23-7
MF:C22H18O4
MW:346.375926494598
CID:712013
Update Time:2026-04-29

Benzaldehyde,2,2'-[1,2-phenylenebis(methyleneoxy)]bis- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde,2,2'-[1,2-phenylenebis(methyleneoxy)]bis-
    • 1,2-Phenylenebis(methylenoxy-2-benzaldehyde)
    • 2-NITRO-4-XYLENE
    • 3,6,9,12-Tetraoxatetradecane
    • diethyl ether of triethylene glycol
    • O,O'-Diaethyl-triaethylenglykol
    • O,O'-diethyl-triethylene glycol
    • Triaethylenglykol-diaethylaether

Computed Properties

  • Exact Mass: 346.12100

Experimental Properties

  • PSA: 52.60000
  • LogP: 4.46960

Benzaldehyde,2,2'-[1,2-phenylenebis(methyleneoxy)]bis- Customs Data

  • HS CODE:2912299000
  • Customs Data:

    China Customs Code:

    2912299000

    Overview:

    2912299000. Other cyclic aldehydes without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Appearance of tetraformaldehyde

    Summary:

    2912299000. other cyclic aldehydes without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.